Cas no 1875235-52-1 (Benzyl[(4-chloro-3-methylphenyl)methyl]amine)

• Product Name: Benzyl[(4-chloro-3-methylphenyl)methyl]amine
• CAS No: 1875235-52-1
• MF: C₁₅H₁₆ClN
• MW: 245.747242927551
• CID: 5713932
• PubChem ID: 103990933
• Update Time: 2025-10-28

Benzyl[(4-chloro-3-methylphenyl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• EN300-1283297
• BENZYL[(4-CHLORO-3-METHYLPHENYL)METHYL]AMINE
• 1875235-52-1
• Benzenemethanamine, 4-chloro-3-methyl-N-(phenylmethyl)-
• Benzyl[(4-chloro-3-methylphenyl)methyl]amine

• Inchi： 1S/C15H16ClN/c1-12-9-14(7-8-15(12)16)11-17-10-13-5-3-2-4-6-13/h2-9,17H,10-11H2,1H3
• InChI Key： ZWCXFZJAGHEPQG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CNCC1C=CC=CC=1

Computed Properties

• Exact Mass: 245.0971272g/mol
• Monoisotopic Mass: 245.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.117±0.06 g/cm3(Predicted)
• Boiling Point: 350.1±32.0 °C(Predicted)
• pka: 8.52±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on Benzyl[(4-chloro-3-methylphenyl)methyl]amine

Benzyl[(4-chloro-3-methylphenyl)methyl]amine (CAS No. 1875235-52-1): A Comprehensive Overview

Benzyl[(4-chloro-3-methylphenyl)methyl]amine, with the CAS number 1875235-52-1, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a benzyl group and a substituted phenyl ring makes it a versatile intermediate in synthesizing various pharmacologically active agents.

The compound's structure consists of a benzyl moiety attached to an amine group, which is further linked to a 4-chloro-3-methylphenyl group. This specific arrangement of functional groups imparts distinct chemical reactivity, making it valuable in organic synthesis. The chloro and methyl substituents on the phenyl ring enhance its interaction with biological targets, thereby increasing its utility in medicinal chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of Benzyl[(4-chloro-3-methylphenyl)methyl]amine. Researchers have been investigating its role as a precursor in the synthesis of novel therapeutic agents. The compound's ability to undergo various chemical transformations allows for the creation of derivatives with enhanced biological activity. These derivatives are being tested for their efficacy in treating a range of diseases, including neurological disorders and inflammatory conditions.

One of the most promising areas of research involving Benzyl[(4-chloro-3-methylphenyl)methyl]amine is its application in the development of central nervous system (CNS) drugs. The amine group and the aromatic ring system present in this compound make it a potential candidate for modulating neurotransmitter activity. Preliminary studies have shown that derivatives of this molecule can interact with specific receptors in the brain, leading to potential therapeutic effects.

Furthermore, the compound's structural features make it an attractive scaffold for designing molecules with improved pharmacokinetic properties. The benzyl group and the chloro-substituted phenyl ring contribute to its solubility and stability, which are crucial factors for drug formulation. These properties ensure that Benzyl[(4-chloro-3-methylphenyl)methyl]amine and its derivatives can be effectively administered and utilized in clinical settings.

The synthesis of Benzyl[(4-chloro-3-methylphenyl)methyl]amine involves multi-step organic reactions, typically starting from readily available precursors. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods are essential for producing sufficient quantities of the compound for both research and industrial purposes.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of Benzyl[(4-chloro-3-methylphenyl)methyl]amine. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers design more effective derivatives. These computational approaches are complemented by experimental validation, ensuring that the pharmacological potential of this compound is thoroughly explored.

The pharmaceutical industry is increasingly recognizing the value of Benzyl[(4-chloro-3-methylphenyl)methyl]amine as a building block for new drugs. Its unique structural features and synthetic accessibility make it a preferred choice for medicinal chemists. As research continues to uncover new applications for this compound, its significance in drug development is expected to grow further.

In conclusion, Benzyl[(4-chloro-3-methylphenyl)methyl]amine (CAS No. 1875235-52-1) is a versatile and promising compound with significant potential in pharmaceutical applications. Its structural characteristics, synthetic pathways, and pharmacological properties make it a valuable asset in the quest for novel therapeutic agents. Ongoing research efforts are likely to expand its utility across various medical fields, reinforcing its importance in modern drug discovery.